11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene

• CAS No.: 2751615-66-2
• Molecular Formula: C8H9NOS
• Molecular Weight: 167.2

Description

11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene is a complex organic compound characterized by its unique tricyclic structure. This compound is of interest due to its potential applications in various fields, including chemistry, biology, and medicine. Its structure includes oxygen, sulfur, and nitrogen atoms, which contribute to its reactivity and potential utility in synthetic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene typically involves multi-step organic reactions. One common approach is to start with a suitable precursor that contains the necessary functional groups. The synthetic route may involve cyclization reactions, where the precursor undergoes intramolecular reactions to form the tricyclic structure. Reaction conditions such as temperature, solvent, and catalysts are carefully controlled to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for larger-scale reactions, ensuring the purity of the final product, and implementing efficient purification techniques. Industrial methods may also involve continuous flow processes to enhance the efficiency and yield of the compound.

Chemical Reactions Analysis

Types of Reactions

11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding reduced forms.

Substitution: The compound can participate in substitution reactions where one of its atoms or groups is replaced by another atom or group.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA).

Reducing Agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Substitution Reagents: Halogens, nucleophiles such as amines or thiols.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce the corresponding alcohols or amines.

Scientific Research Applications

11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene involves its interaction with specific molecular targets. The compound’s unique structure allows it to bind to enzymes or receptors, potentially inhibiting their activity. The pathways involved may include disruption of cellular processes or interference with metabolic pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene analogs: Compounds with similar tricyclic structures but different substituents.

Other tricyclic compounds: Compounds with similar ring systems but different heteroatoms (e.g., nitrogen, sulfur, oxygen).

Uniqueness

This compound is unique due to its specific combination of oxygen, sulfur, and nitrogen atoms within a tricyclic framework. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.